(R)-1-(3,4,5-Trifluorophenyl)ethan-1-OL
Cat. No. B8660235
M. Wt: 176.14 g/mol
InChI Key: NAYLCQZIPKCMBT-SCSAIBSYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08648116B2
Procedure details
An ethereal solution (17.41 ml, 52.24 mmol, 3M) of MeMgBr was slowly added at −78° C. to a solution of 3,4,5-trifluorobenzaldehyde (6.96 g, 43.53 mmol) in THF (125 ml). The reaction mixture was stirred at room temperature for 16 h and was cooled (0° C.) and was quenched, sequentially, with excess ethyl acetate (10 ml) and water (5 ml). Excess anhydrous MgSO4 (5 g) was added and stirred for 30 minutes at room temperature. The suspension was filtered over celite and the solids were washed with ethyl acetate (2×25 ml). The combined filtrate was evaporated to obtain the product in quantitative yield (7.65 g).
Identifiers
|
REACTION_CXSMILES
|
[CH3:1][Mg+].[Br-].[F:4][C:5]1[CH:6]=[C:7]([CH:10]=[C:11]([F:14])[C:12]=1[F:13])[CH:8]=[O:9]>C1COCC1>[F:4][C:5]1[CH:6]=[C:7]([CH:8]([OH:9])[CH3:1])[CH:10]=[C:11]([F:14])[C:12]=1[F:13] |f:0.1|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
17.41 mL
|
|
Type
|
reactant
|
|
Smiles
|
C[Mg+].[Br-]
|
|
Name
|
|
|
Quantity
|
6.96 g
|
|
Type
|
reactant
|
|
Smiles
|
FC=1C=C(C=O)C=C(C1F)F
|
|
Name
|
|
|
Quantity
|
125 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
The reaction mixture was stirred at room temperature for 16 h
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
was cooled (0° C.)
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was quenched
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
Excess anhydrous MgSO4 (5 g) was added
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
stirred for 30 minutes at room temperature
|
|
Duration
|
30 min
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The suspension was filtered over celite
|
WASH
|
Type
|
WASH
|
|
Details
|
the solids were washed with ethyl acetate (2×25 ml)
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The combined filtrate was evaporated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to obtain the product in quantitative yield (7.65 g)
|
Outcomes
Product
Details
Reaction Time |
16 h |
|
Name
|
|
|
Type
|
|
|
Smiles
|
FC=1C=C(C=C(C1F)F)C(C)O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Patent
US08648116B2
Procedure details
An ethereal solution (17.41 ml, 52.24 mmol, 3M) of MeMgBr was slowly added at −78° C. to a solution of 3,4,5-trifluorobenzaldehyde (6.96 g, 43.53 mmol) in THF (125 ml). The reaction mixture was stirred at room temperature for 16 h and was cooled (0° C.) and was quenched, sequentially, with excess ethyl acetate (10 ml) and water (5 ml). Excess anhydrous MgSO4 (5 g) was added and stirred for 30 minutes at room temperature. The suspension was filtered over celite and the solids were washed with ethyl acetate (2×25 ml). The combined filtrate was evaporated to obtain the product in quantitative yield (7.65 g).
Identifiers
|
REACTION_CXSMILES
|
[CH3:1][Mg+].[Br-].[F:4][C:5]1[CH:6]=[C:7]([CH:10]=[C:11]([F:14])[C:12]=1[F:13])[CH:8]=[O:9]>C1COCC1>[F:4][C:5]1[CH:6]=[C:7]([CH:8]([OH:9])[CH3:1])[CH:10]=[C:11]([F:14])[C:12]=1[F:13] |f:0.1|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
17.41 mL
|
|
Type
|
reactant
|
|
Smiles
|
C[Mg+].[Br-]
|
|
Name
|
|
|
Quantity
|
6.96 g
|
|
Type
|
reactant
|
|
Smiles
|
FC=1C=C(C=O)C=C(C1F)F
|
|
Name
|
|
|
Quantity
|
125 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
The reaction mixture was stirred at room temperature for 16 h
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
was cooled (0° C.)
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was quenched
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
Excess anhydrous MgSO4 (5 g) was added
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
stirred for 30 minutes at room temperature
|
|
Duration
|
30 min
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The suspension was filtered over celite
|
WASH
|
Type
|
WASH
|
|
Details
|
the solids were washed with ethyl acetate (2×25 ml)
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The combined filtrate was evaporated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to obtain the product in quantitative yield (7.65 g)
|
Outcomes
Product
Details
Reaction Time |
16 h |
|
Name
|
|
|
Type
|
|
|
Smiles
|
FC=1C=C(C=C(C1F)F)C(C)O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
